Cas no 15151-00-5 (Quinolinium,2-methyl-1-(2-propen-1-yl)-, bromide (1:1))

Quinolinium,2-methyl-1-(2-propen-1-yl)-, bromide (1:1) structure
15151-00-5 structure
Product Name:Quinolinium,2-methyl-1-(2-propen-1-yl)-, bromide (1:1)
CAS No:15151-00-5
MF:C13H14BrN
MW:264.160962581635
CID:176069
PubChem ID:84806
Update Time:2025-04-19

Quinolinium,2-methyl-1-(2-propen-1-yl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Quinolinium,2-methyl-1-(2-propen-1-yl)-, bromide (1:1)
    • 1-Allylquinaldinium bromide
    • NSC-31026
    • Quinaldinium, bromide
    • Quinolinium, 2-methyl-1-(2-propenyl)-, bromide
    • n-allyl quinaldinium bromide
    • Quinolinium, 2-methyl-1-(2-propen-1-yl)-, bromide (1:1)
    • NSC 31026
    • SCHEMBL4272661
    • Quinaldinium bromide, 1-allyl-
    • N-Ally-2-methylquinolinium bromide
    • NSC31026
    • WLN: T66 BNJ B2U1 C1 &E &6/18
    • N-Allylquinaldinium bromide
    • DTXSID90884790
    • Quinaldinium, 1-allyl-, bromide
    • AI3-16434
    • Allylquinaldinium bromide
    • 15151-00-5
    • Inchi: 1S/C13H14N.BrH/c1-3-10-14-11(2)8-9-12-6-4-5-7-13(12)14;/h3-9H,1,10H2,2H3;1H/q+1;/p-1
    • InChI Key: GDMJHPRLSACEJC-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]1(CC=C)C(C)=CC=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 263.03100
  • Monoisotopic Mass: 263.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.544
  • PSA: 3.88000
  • LogP: -0.37430
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